Cas no 856170-67-7 (Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane)

Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane structure
856170-67-7 structure
Product Name:Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane
CAS No:856170-67-7
MF:C21H5F15Si
MW:570.325958967209
CID:1846207
PubChem ID:71406297
Update Time:2025-04-21

Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane Chemical and Physical Properties

Names and Identifiers

    • Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane
    • Tris(pentafluorophenyl)(prop-2-en-1-yl)silane
    • 856170-67-7
    • DTXSID80826907
    • Inchi: 1S/C21H5F15Si/c1-2-3-37(19-13(31)7(25)4(22)8(26)14(19)32,20-15(33)9(27)5(23)10(28)16(20)34)21-17(35)11(29)6(24)12(30)18(21)36/h2H,1,3H2
    • InChI Key: VQVARPAZSUTLBQ-UHFFFAOYSA-N
    • SMILES: [Si](C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)CC=C

Computed Properties

  • Exact Mass: 569.9920991g/mol
  • Monoisotopic Mass: 569.9920991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 5
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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